![molecular formula C21H27N3O5S B492774 4-tert-butyl-N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide CAS No. 671201-17-5](/img/structure/B492774.png)
4-tert-butyl-N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
Overview
Description
“4-tert-butyl-N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and other active compounds . The compound also features a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of a piperazine derivative with a suitable electrophile . In the case of “this compound”, the electrophile could be a furan-2-carbonyl compound .
Molecular Structure Analysis
The molecular structure of “this compound” would be expected to feature a central piperazine ring, with the furan-2-carbonyl and benzenesulfonamide groups attached at different positions .
Chemical Reactions Analysis
The chemical reactions involving “this compound” would likely depend on the reactivity of the different functional groups present in the molecule . For example, the piperazine ring might undergo reactions with electrophiles, while the furan ring might participate in aromatic substitution reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would be determined by its molecular structure . For example, the presence of the polar carbonyl and sulfonamide groups would be expected to influence its solubility in different solvents .
Scientific Research Applications
Antimalarial Activity : Some derivatives of piperazine, similar to the queried compound, have shown antimalarial activity. This includes compounds like tert-butyl (2S,3R)-4-(4-benzo[d][1,3]dioxol-5-ylmethyl)piperazin-1-yl)-3-hydroxy-1-phenylbutan-2-ylcarbamate (Cunico et al., 2009).
Carbonic Anhydrase Inhibition : The compound has been found to exhibit remarkable affinity towards human Carbonic Anhydrase VII (hCA VII) and good selectivity over hCA I compared to Topiramate, indicating its potential as an inhibitor (Mancuso et al., 2021).
Antibacterial and Antifungal Activities : Derivatives of N-Boc piperazine, which include similar structural components, have been synthesized and tested for antibacterial and antifungal activities against various microorganisms (Kulkarni et al., 2016).
Anticonvulsant Action : Benzenesulfonamide derivatives, related structurally to the queried compound, have shown potent inhibitory action against human carbonic anhydrase isoforms and effective anticonvulsant activity in animal models (Mishra et al., 2017).
Breast Cancer Cell Proliferation Inhibition : Certain 1-benzhydryl-sulfonyl-piperazine derivatives have shown significant inhibitory activity against MDA-MB-231 breast cancer cell proliferation, indicating potential application in cancer research (Kumar et al., 2007).
Antidepressant and Antianxiety Activities : Derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine have shown antidepressant and antianxiety activities in animal models, suggesting potential psychiatric applications (Kumar et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-tert-butyl-N-[2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O5S/c1-21(2,3)16-6-8-17(9-7-16)30(27,28)22-15-19(25)23-10-12-24(13-11-23)20(26)18-5-4-14-29-18/h4-9,14,22H,10-13,15H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCWFUPLFIIMIQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCC(=O)N2CCN(CC2)C(=O)C3=CC=CO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.